Cas no 98156-55-9 (2-((4-Hydroxyphenyl)amino)benzoic acid)

• Product Name: 2-((4-Hydroxyphenyl)amino)benzoic acid
• CAS No: 98156-55-9
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 1089920
• PubChem ID: 11593806
• Update Time: 2025-04-23

2-((4-Hydroxyphenyl)amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((4-Hydroxyphenyl)amino)benzoic acid
• 2-(4-hydroxyanilino)benzoic acid
• 2-(4-HYDROXY-PHENYLAMINO)-BENZOIC ACID
• 2-((4-Hydroxyphenyl)amino)benzoicacid
• SB80013
• 2-(4-hydroxyphenylamino)benzoic acid
• WCHIIPDUFNEQHI-UHFFFAOYSA-N
• 98156-55-9
• SCHEMBL10835189
• AKOS003632005
• DTXSID80469136

• MDL： MFCD02660544
• Inchi： 1S/C13H11NO3/c15-10-7-5-9(6-8-10)14-12-4-2-1-3-11(12)13(16)17/h1-8,14-15H,(H,16,17)
• InChI Key： WCHIIPDUFNEQHI-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)NC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 229.07389321g/mol
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-((4-Hydroxyphenyl)amino)benzoic acid

2-((4-Hydroxyphenyl)amino)benzoic acid: A Promising Compound in Biomedical Research

The compound 2-((4-Hydroxyphenyl)amino)benzoic acid, also known by its CAS number 98156-55-9, has garnered significant attention in recent biomedical research due to its unique structural properties and potential applications in drug discovery. This molecule belongs to a class of aromatic amino acids that combine the functional groups of both aniline derivatives and benzoic acid, making it a versatile candidate for various biological investigations.

Recent studies have highlighted the importance of understanding the bioavailability, pharmacokinetics, and toxicological profile of this compound. Its 4-hydroxyphenyl amino group contributes to its antioxidant properties, while the benzoic acid moiety provides a platform for potential drug-target interactions. These dual functional groups make it a compelling subject for researchers exploring antioxidant therapies, anti-inflammatory agents, and anticancer drugs.

One of the most promising avenues of research involving 2-((4-Hydroxyphenyl)amino)benzoic acid is its potential role in neuroprotection. Preclinical studies have demonstrated that this compound exhibits significant neuroprotective effects in models of oxidative stress and neuroinflammation. Its ability to scavenge free radicals and inhibit pro-inflammatory pathways positions it as a potential candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Another area of active investigation is its anticancer properties. The compound has shown cytotoxicity against various cancer cell lines, including breast, liver, and colon cancer cells. Mechanistic studies suggest that it induces apoptosis through the activation of caspase pathways and modulation of the mitochondrial electron transport chain. Furthermore, its ability to enhance the efficacy of conventional chemotherapeutic agents makes it a valuable adjunct in cancer therapy.

Recent advancements in drug delivery systems have also explored the potential of incorporating 2-((4-Hydroxyphenyl)amino)benzoic acid into nanomedicine platforms. Its hydrophilic nature and ability to form stable colloidal dispersions make it a suitable candidate for lipid-based formulations and polymeric nanoparticles. These delivery systems can improve its bioavailability, reduce toxicity, and enhance its targeting efficiency in specific tissues.

In terms of synthetic chemistry, the compound's structure allows for straightforward modifications to optimize its pharmacokinetic properties. For instance, substituting the hydroxy group with other functional groups or introducing additional electron-withdrawing moieties can further modulate its biological activity. Such tailored approaches are crucial in fine-tuning the compound for specific therapeutic applications.

Overall, 2-((4-Hydroxyphenyl)amino)benzoic acid stands out as a multifaceted compound with immense potential in biomedical research. Its unique combination of antioxidant, anti-inflammatory, and anticancer properties positions it at the forefront of drug discovery efforts. As research continues to unravel its full therapeutic potential, this compound is poised to play a pivotal role in addressing some of the most pressing health challenges of our time.